molecular formula C14H10ClN3 B8738056 4-Chloro-2-(6-methylpyridin-2-yl)-[1,8]naphthyridine

4-Chloro-2-(6-methylpyridin-2-yl)-[1,8]naphthyridine

Cat. No. B8738056
M. Wt: 255.70 g/mol
InChI Key: FSHTWRUAGYMCQQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-2-(6-methylpyridin-2-yl)-[1,8]naphthyridine is a useful research compound. Its molecular formula is C14H10ClN3 and its molecular weight is 255.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-2-(6-methylpyridin-2-yl)-[1,8]naphthyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-2-(6-methylpyridin-2-yl)-[1,8]naphthyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Chloro-2-(6-methylpyridin-2-yl)-[1,8]naphthyridine

Molecular Formula

C14H10ClN3

Molecular Weight

255.70 g/mol

IUPAC Name

4-chloro-2-(6-methylpyridin-2-yl)-1,8-naphthyridine

InChI

InChI=1S/C14H10ClN3/c1-9-4-2-6-12(17-9)13-8-11(15)10-5-3-7-16-14(10)18-13/h2-8H,1H3

InChI Key

FSHTWRUAGYMCQQ-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=CC=C1)C2=NC3=C(C=CC=N3)C(=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1.69 g (8.47 mmol) 2,4-dichloro-[1,8]naphthyridine and 3.24 g (8.47 mmol) 6-methyl-2-(tributylstannyl)-pyridine in 8.5 ml toluene under nitrogen was heated to 80° C. Then 178 mg (0.254 mmol) bis-(triphenylphosphine)-palladium(II)-chloride were added. The mixture was stirred for 16 hrs at 80° C. and then cooled to 0° C. in an ice bath. The precipitate was filtered off, washed with ice cold toluene and petrolether and dried in vacuum. This yielded 4-chloro-2-(6-methylpyridin-2-yl)-[1,8]naphthyridine as gray felted needles; HPLC-MS: 2.25 min, [M+H] 256.
Quantity
1.69 g
Type
reactant
Reaction Step One
Quantity
3.24 g
Type
reactant
Reaction Step One
Quantity
8.5 mL
Type
solvent
Reaction Step One

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